3-Iodo-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline

• Molecular Formula: C12H13IN2
• Molecular Weight: 312.15 g/mol
• SMILES: CN1C=CC=C1CNC2=CC(=CC=C2)I
• InChI: InChI=1S/C12H13IN2/c1-15-7-3-6-12(15)9-14-11-5-2-4-10(13)8-11/h2-8,14H,9H2,1H3
• InChIKey: VKBMKWKFPSCIKO-UHFFFAOYSA-N

3-Iodo-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline Structure & Procurement

3-Iodo-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline (C₁₂H₁₃IN₂, MW 312.15) belongs to the class of N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline derivatives, featuring an iodine atom at the meta position of the aniline ring and a 1-methylpyrrole moiety connected via a methylene bridge . The iodine substituent confers unique physicochemical properties—high polarizability, strong leaving-group capability, and pronounced anomalous X-ray scattering—that differentiate it from non-halogenated and other halogenated analogs . This compound is primarily procured as a synthetic intermediate for medicinal chemistry programs targeting kinase inhibition, antimicrobial scaffolds, and halogen-bond-directed drug design .

Synthetic intermediate for halogen-bond-directed drug design

Iodine enables cross-coupling, anomalous scattering, and lipophilicity tuning

Used in kinase inhibitor, antimicrobial, and fragment-based screening programs

3-Iodo-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline Halogen Substitution Limitations

The iodine atom is not a passive placeholder; simple replacement with 3-fluoro, 3-chloro, or 3-bromo analogs—or the non-halogenated parent—results in quantifiable losses across three critical dimensions for medicinal chemistry and structural biology applications: (i) cross-coupling reactivity drops by orders of magnitude when moving from I to Br to Cl [1]; (ii) halogen bonding capacity diminishes substantially, reducing target engagement potential [1]; and (iii) the anomalous X-ray scattering signal for crystallographic phasing becomes too weak for practical use with lighter halogens [1]. These differences, detailed quantitatively below, preclude generic substitution without compromising experimental outcomes.

Cross-coupling reactivity

Replacing iodine with Br, Cl, or F may reduce Pd(0) oxidative addition rates by orders of magnitude, limiting synthetic utility.

Halogen bonding capacity

Lighter halogens provide weaker σ-hole interactions, potentially reducing target engagement in hinge-region binding studies.

Anomalous scattering signal

Iodine's f'' at Cu Kα is 4.5× higher than bromine; lighter halogens may not support robust crystallographic phasing at low occupancy.

• [1] Fu, G. C. (2008) The Development of Versatile Methods for Palladium-Catalyzed Coupling Reactions of Aryl Electrophiles through the Use of P(t-Bu)₃ and PCy₃ as Ligands. Acc. Chem. Res. 41, 1555-1564. https://doi.org/10.1021/ar800148f View Source

3-Iodo-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline Quantitative Evidence

Cross-Coupling Reactivity Advantage

The iodo substituent provides markedly higher reactivity in palladium-catalyzed cross-coupling reactions compared to bromo and chloro analogs. Typical relative rates for oxidative addition to Pd(0) are ArI : ArBr : ArCl ≈ 100 : 1 : 0.01, representing a ~10,000-fold difference between iodide and chloride [1]. This enables milder reaction conditions, shorter reaction times, and higher yields for the iodo derivative.

Cross-coupling reactivity

Class-level

ArI relative rate = 100

Supports mild-condition cross-coupling workflow selection

vs ArBr ≈ 1, ArCl ≈ 0.01; Pd(0) catalyst systems

Evidence Dimension	Relative cross-coupling reactivity (oxidative addition rate to Pd(0))
Target Compound Data	ArI relative rate = 100 (baseline)
Comparator Or Baseline	ArBr relative rate ≈ 1; ArCl relative rate ≈ 0.01
Quantified Difference	I > Br by ~100-fold; I > Cl by ~10,000-fold
Conditions	Pd(0) catalyst systems; generalized from aryl halide reactivity series

Why This Matters

For procurement, the iodo compound enables synthetic routes that are impractical or low-yielding with bromo or chloro analogs, reducing step count and cost.

• [1] Littke, A. F., Fu, G. C. (2002) Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angew. Chem. Int. Ed. 41, 4176-4211. https://doi.org/10.1002/1521-3773(20020802)41:15<4176::AID-ANIE4176>3.0.CO;2-U View Source

Halogen Bonding Advantage

Iodine's σ-hole is significantly more positive than those of bromine and chlorine, resulting in stronger halogen bonds (XB) with Lewis bases. Computed interaction energies for halogenated benzene···pyridine complexes are: I–XB ≈ −5.2 kcal/mol, Br–XB ≈ −3.1 kcal/mol, Cl–XB ≈ −1.8 kcal/mol [1]. This ~2.1 kcal/mol advantage over bromine and ~3.4 kcal/mol over chlorine can translate into meaningful differences in binding affinity and selectivity in biological targets.

Halogen bonding energy

Class-level

I···N ≈ −5.2 kcal/mol

Br···N ≈ −3.1 kcal/mol

Cl···N ≈ −1.8 kcal/mol

Reported halogen-bond interaction context for hinge-region design

Benzene–pyridine model; MP2/aug-cc-pVDZ

Evidence Dimension	Halogen bond interaction energy (ΔE, kcal/mol) with N-heterocycle
Target Compound Data	I···N interaction ≈ −5.2 kcal/mol (DFT, MP2/aug-cc-pVDZ)
Comparator Or Baseline	Br···N ≈ −3.1 kcal/mol; Cl···N ≈ −1.8 kcal/mol
Quantified Difference	I > Br by ~2.1 kcal/mol; I > Cl by ~3.4 kcal/mol
Conditions	Benzene–pyridine model system; MP2/aug-cc-pVDZ calculations

Why This Matters

When designing ligands for protein targets where halogen bonding is exploitable (e.g., kinase hinge regions), the iodo analog provides a stronger, more directional interaction that can improve potency and selectivity.

• [1] Riley, K. E., Murray, J. S., Fanfrlík, J., Řezáč, J., Solá, R. J., Concha, M. C., Ramos, F. M., Politzer, P. (2011) Halogen bond tunability I: the effects of aromatic fluorine substitution on the strengths of halogen-bonding interactions involving chlorine, bromine, and iodine. J. Mol. Model. 17, 3309-3318. https://doi.org/10.1007/s00894-011-1013-9 View Source

Anomalous Scattering for Crystallography

Iodine provides a significantly higher anomalous scattering signal (f'') for phasing X-ray crystallography data. At the commonly used Cu Kα wavelength (1.5418 Å), f'' values are: I = 6.8 e⁻, Br = 1.5 e⁻, Cl = 0.7 e⁻, and S = 0.6 e⁻ [1]. This ~4.5-fold advantage over bromine and ~10-fold over chlorine enables unambiguous identification of iodine positions even at low occupancy (~12%), a critical advantage in fragment screening where ligand occupancy is often partial [2].

Anomalous scattering f''

Class-level

I f'' = 6.8 e⁻

Crystallographic phasing signal context at Cu Kα

Br f'' = 1.5, Cl f'' = 0.7 e⁻; occupancy down to ~12% reported

Evidence Dimension	Anomalous scattering factor f'' (electrons) at Cu Kα (1.5418 Å)
Target Compound Data	I f'' = 6.8 e⁻
Comparator Or Baseline	Br f'' = 1.5 e⁻; Cl f'' = 0.7 e⁻; S f'' = 0.6 e⁻
Quantified Difference	I > Br by 4.5×; I > Cl by 9.7×; I > S by 11.3×
Conditions	Cu Kα radiation (λ = 1.5418 Å); f'' values from Cromer & Liberman (1981)

Why This Matters

For structural biology groups conducting fragment-based screening or SAD/MAD phasing, the iodo compound enables reliable placement of the ligand in electron density maps without the need for heavy-atom derivatization, reducing experimental time and cost.

• [1] Cromer, D. T., Liberman, D. A. (1981) Anomalous dispersion calculations near to and on the long-wavelength side of an absorption edge. Acta Cryst. A37, 267-268. https://doi.org/10.1107/S0567739481000552 View Source
• [2] Sandy, J., et al. (2019) Identifying dynamic, partially occupied residues using anomalous scattering. IUCrJ 6, 218-227. https://doi.org/10.1107/S2052252519000319 View Source

Lipophilicity for Membrane Permeability

The Hansch hydrophobic substituent constant (π) quantifies the contribution of a substituent to logP. For halogen substituents on aromatic rings, π values are: I = 1.12, Br = 0.86, Cl = 0.71, F = 0.14 [1]. The iodine substituent increases lipophilicity by 0.26 logP units over bromine and 0.41 units over chlorine, which can be exploited to improve membrane permeability in cell-based assays or to tune a compound's pharmacokinetic profile.

Lipophilicity π constant

Class-level

π(I) = 1.12

π(Br) = 0.86

π(Cl) = 0.71

Lipophilicity tuning for membrane permeability studies

Hansch π values; octanol-water system

Evidence Dimension	Hansch hydrophobic substituent constant π (logP contribution)
Target Compound Data	π(I) = 1.12
Comparator Or Baseline	π(Br) = 0.86; π(Cl) = 0.71; π(F) = 0.14
Quantified Difference	Δπ(I-Br) = +0.26; Δπ(I-Cl) = +0.41; Δπ(I-F) = +0.98
Conditions	Octanol-water partition system for aromatic substituents (Hansch & Leo, 1979)

Why This Matters

Medicinal chemists selecting building blocks for lead optimization can use the iodo analog when increased lipophilicity is desired for membrane penetration, while avoiding the excessive bulk of polycyclic hydrophobic moieties.

• [1] Hansch, C., Leo, A. (1979) Substituent Constants for Correlation Analysis in Chemistry and Biology. John Wiley & Sons, New York. π values for halogen substituents. View Source

3-Iodo-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline Application Scenarios

Kinase Inhibitor Lead Optimization via Halogen Bonding

The ~2.1 kcal/mol halogen bonding advantage of iodine over bromine [1] makes this compound a preferred intermediate for synthesizing kinase inhibitor fragments where a halogen bond with the hinge region backbone carbonyl is desired. The iodine atom can form a specific, directional interaction that improves binding affinity by 10–100-fold compared to the bromo analog, as observed in EGFR and JAK kinase inhibitor series . Procurement of the iodo analog ensures that the scaffold retains this key interaction, which is not achievable with lighter halogens.

Complex Scaffold Construction via Cross-Coupling

The iodo group's ~100-fold higher reactivity in Pd(0)-catalyzed coupling [1] enables late-stage functionalization strategies that are unfeasible with bromo or chloro analogs. This compound serves as a versatile intermediate for Sonogashira, Suzuki, and Heck couplings under mild conditions (room temperature, low catalyst loading), dramatically reducing byproduct formation and simplifying purification. For process chemists, this translates to higher overall yield and lower cost of goods for multi-step syntheses.

Fragment Screening with Anomalous Phasing

Iodine's f'' of 6.8 e⁻ at Cu Kα—a 4.5-fold advantage over bromine [1]—enables unambiguous detection of fragment binding poses even at occupancies as low as ~12% . This compound is ideal for fragment-based drug discovery libraries where rapid, reliable phasing is required. The strong anomalous signal eliminates the need for additional heavy-atom derivatization or Se-Met protein labeling, accelerating crystallographic throughput and reducing costs.

Application

Selection Property

Validation Focus

Kinase inhibitor fragment design

Iodine halogen-bond donor strength

Binding affinity and selectivity in kinase hinge-region assays

Late-stage cross-coupling synthesis

Aryl iodide reactivity in Pd(0) catalysis

Reaction condition and yield optimization

Fragment-based crystallographic screening

Anomalous scattering factor (f'')

Ligand occupancy and phasing power in low-occupancy models

• [1] Riley, K. E., Murray, J. S., Fanfrlík, J., Řezáč, J., Solá, R. J., Concha, M. C., Ramos, F. M., Politzer, P. (2011) Halogen bond tunability I: the effects of aromatic fluorine substitution on the strengths of halogen-bonding interactions involving chlorine, bromine, and iodine. J. Mol. Model. 17, 3309-3318. https://doi.org/10.1007/s00894-011-1013-9 View Source